Cas no 1376607-77-0 (5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride)

5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride structure
1376607-77-0 structure
Product Name:5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
CAS No:1376607-77-0
MF:C5H6Cl2N2O2S
MW:229.084337711334
CID:6312904
PubChem ID:91534940
Update Time:2024-01-13

5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1376607-77-0
    • 5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
    • EN300-27721438
    • Inchi: 1S/C5H6Cl2N2O2S/c1-3-8-5(12(7,10)11)4(6)9(3)2/h1-2H3
    • InChI Key: LIFMJBDANATILD-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=C(C)N1C)S(=O)(=O)Cl

Computed Properties

  • Exact Mass: 227.9527040g/mol
  • Monoisotopic Mass: 227.9527040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 60.3Ų

5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27721438-0.05g
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
1376607-77-0 95.0%
0.05g
$188.0 2025-03-20
Enamine
EN300-27721438-0.1g
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
1376607-77-0 95.0%
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Enamine
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1376607-77-0 95.0%
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$403.0 2025-03-20
Enamine
EN300-27721438-0.5g
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
1376607-77-0 95.0%
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$636.0 2025-03-20
Enamine
EN300-27721438-1.0g
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
1376607-77-0 95.0%
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Enamine
EN300-27721438-2.5g
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
1376607-77-0 95.0%
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Enamine
EN300-27721438-5.0g
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
1376607-77-0 95.0%
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$2360.0 2025-03-20
Enamine
EN300-27721438-10.0g
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
1376607-77-0 95.0%
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Aaron
AR023JGM-50mg
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Aaron
AR023JGM-100mg
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$413.00 2025-02-14
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